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4-[5-Chloro-2-(4-sulfobutylsulfanyl)-1,3-benzothiazol-3-ium-3-yl]butane-1-sulfonic acid 4-[5-Chloro-2-(4-sulfobutylsulfanyl)-1,3-benzothiazol-3-ium-3-yl]butane-1-sulfonic acid
Brand Name: Vulcanchem
CAS No.: 111010-36-7
VCID: VC0017790
InChI: InChI=1S/C15H20ClNO6S4/c16-12-5-6-14-13(11-12)17(7-1-3-9-26(18,19)20)15(25-14)24-8-2-4-10-27(21,22)23/h5-6,11H,1-4,7-10H2,(H-,18,19,20,21,22,23)/p+1
SMILES: C1=CC2=C(C=C1Cl)[N+](=C(S2)SCCCCS(=O)(=O)O)CCCCS(=O)(=O)O
Molecular Formula: C15H21ClNO6S4+
Molecular Weight: 475.024

4-[5-Chloro-2-(4-sulfobutylsulfanyl)-1,3-benzothiazol-3-ium-3-yl]butane-1-sulfonic acid

CAS No.: 111010-36-7

Cat. No.: VC0017790

Molecular Formula: C15H21ClNO6S4+

Molecular Weight: 475.024

* For research use only. Not for human or veterinary use.

4-[5-Chloro-2-(4-sulfobutylsulfanyl)-1,3-benzothiazol-3-ium-3-yl]butane-1-sulfonic acid - 111010-36-7

Specification

CAS No. 111010-36-7
Molecular Formula C15H21ClNO6S4+
Molecular Weight 475.024
IUPAC Name 4-[5-chloro-2-(4-sulfobutylsulfanyl)-1,3-benzothiazol-3-ium-3-yl]butane-1-sulfonic acid
Standard InChI InChI=1S/C15H20ClNO6S4/c16-12-5-6-14-13(11-12)17(7-1-3-9-26(18,19)20)15(25-14)24-8-2-4-10-27(21,22)23/h5-6,11H,1-4,7-10H2,(H-,18,19,20,21,22,23)/p+1
Standard InChI Key NWPRAXDTROJDSO-UHFFFAOYSA-O
SMILES C1=CC2=C(C=C1Cl)[N+](=C(S2)SCCCCS(=O)(=O)O)CCCCS(=O)(=O)O

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